Cas no 27311-65-5 (1-(Chloromethyl)isoquinoline)

• Product Name: 1-(Chloromethyl)isoquinoline
• CAS No: 27311-65-5
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD09701302
• CID: 1029901
• PubChem ID: 13221031
• Update Time: 2025-05-25

1-(Chloromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)isoquinoline
• 1-Chloromethyl-isoquinoline
• LSNWNTHKHQTQMT-UHFFFAOYSA-N
• 27311-65-5
• F1911-3827
• 1-Chloromethylisoquinoline
• CBA31165
• AKOS010957154
• AB51017
• A876979
• D94925
• DB-067762
• DTXSID40529407
• SCHEMBL2646977
• AM100605
• 1-(chloromethyl)-isoquinoline

• MDL： MFCD09701302
• Inchi： 1S/C10H8ClN/c11-7-10-9-4-2-1-3-8(9)5-6-12-10/h1-6H,7H2
• InChI Key： LSNWNTHKHQTQMT-UHFFFAOYSA-N
• SMILES： ClCC1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.229

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-(Chloromethyl)isoquinoline

Comprehensive Overview of 1-(Chloromethyl)isoquinoline (CAS No. 27311-65-5): Properties, Applications, and Industry Insights

1-(Chloromethyl)isoquinoline (CAS No. 27311-65-5) is a versatile heterocyclic compound with a molecular formula of C₁₀H₈ClN. This isoquinoline derivative features a reactive chloromethyl group (-CH₂Cl) at the 1-position, making it a valuable intermediate in organic synthesis. Its unique structure enables diverse applications in pharmaceuticals, agrochemicals, and material science. Recent studies highlight its role in cross-coupling reactions and as a precursor for N-heterocyclic scaffolds, aligning with the growing demand for high-value fine chemicals in research and industrial settings.

The compound’s physicochemical properties include a molecular weight of 177.63 g/mol and a melting point range of 90–95°C. Its chloromethyl functional group enhances reactivity in nucleophilic substitutions, facilitating the synthesis of complex molecules. Researchers frequently utilize 1-(Chloromethyl)isoquinoline to construct biologically active compounds, particularly in drug discovery for targeting kinase inhibitors or antimicrobial agents. This aligns with trending searches such as "isoquinoline-based drug development" and "heterocyclic building blocks for medicinal chemistry," reflecting its relevance in modern pharmaceutical R&D.

In material science, CAS No. 27311-65-5 serves as a key monomer for designing functional polymers and luminescent materials. Its incorporation into conjugated systems improves electron transport properties, addressing queries like "organic electronic materials synthesis"—a hot topic in renewable energy and OLED technology. The compound’s stability under inert conditions and compatibility with palladium-catalyzed reactions further broaden its utility, as evidenced by patents exploring its use in catalysis and ligand design.

From a commercial perspective, 1-(Chloromethyl)isoquinoline is supplied with high purity (≥97%) by specialty chemical vendors. Analytical techniques such as HPLC, GC-MS, and NMR ensure quality control, meeting the stringent requirements of GMP-compliant manufacturing. Industry reports emphasize its rising procurement in Asia-Pacific markets, driven by expansions in contract research organizations (CROs) and generic API production. This trend responds to frequent search terms like "where to buy 1-(Chloromethyl)isoquinoline" and "CAS 27311-65-5 suppliers."

Environmental and handling considerations for 1-(Chloromethyl)isoquinoline include storage under nitrogen at low temperatures to prevent degradation. While not classified under hazardous categories, best practices recommend using personal protective equipment (PPE) during handling, a topic often queried as "safe handling of chloromethyl compounds." Regulatory compliance with REACH and OSHA standards ensures its safe transport and usage across global supply chains.

Future research directions for CAS No. 27311-65-5 may explore its potential in covalent organic frameworks (COFs) or as a photoactive moiety—areas gaining traction in academic publications. The compound’s adaptability to green chemistry protocols, such as solvent-free reactions or microwave-assisted synthesis, could further enhance its sustainability profile, addressing the surge in searches for "eco-friendly heterocyclic synthesis."

In summary, 1-(Chloromethyl)isoquinoline (CAS No. 27311-65-5) exemplifies the intersection of innovation and practicality in specialty chemicals. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, position it as a critical asset in scientific and industrial advancements. As interest grows in tailored heterocycles and efficient synthetic routes, this compound continues to capture the attention of researchers and manufacturers worldwide.